Cas no 2034512-77-9 (1-(oxane-4-carbonyl)azetidine-3-carbonitrile)

• Product Name: 1-(oxane-4-carbonyl)azetidine-3-carbonitrile
• CAS No: 2034512-77-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6411721
• PubChem ID: 119103518
• Update Time: 2025-05-25

1-(oxane-4-carbonyl)azetidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(oxane-4-carbonyl)azetidine-3-carbonitrile
• 1-(tetrahydro-2H-pyran-4-carbonyl)azetidine-3-carbonitrile
• AKOS026703264
• F6543-1250
• 2034512-77-9

• Inchi： 1S/C10H14N2O2/c11-5-8-6-12(7-8)10(13)9-1-3-14-4-2-9/h8-9H,1-4,6-7H2
• InChI Key： ACGZPCZUQHOGJB-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(N1CC(C#N)C1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.3Ų

Additional information on 1-(oxane-4-carbonyl)azetidine-3-carbonitrile

Introduction to 1-(oxane-4-carbonyl)azetidine-3-carbonitrile (CAS No. 2034512-77-9)

1-(oxane-4-carbonyl)azetidine-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2034512-77-9, this molecule represents a unique structural motif combining an azetidine ring, a nitrile group, and an oxanone moiety. The compound's distinct architecture makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel bioactive molecules.

The azetidine ring, a five-membered heterocyclic structure containing two carbon atoms and one nitrogen atom, is known for its versatility in medicinal chemistry. Its cyclic nature allows for conformational flexibility, which can be exploited to optimize interactions with biological targets. In contrast, the nitrile group (-CN) introduces a polar and electronegative moiety, enhancing the compound's solubility and reactivity. This combination of features positions 1-(oxane-4-carbonyl)azetidine-3-carbonitrile as a valuable scaffold for designing molecules with enhanced pharmacological properties.

The presence of the oxanone functional group further distinguishes this compound from other analogs. Oxanones are known for their ability to participate in various chemical transformations, including nucleophilic additions and cyclizations, which can be leveraged to synthesize more complex derivatives. This structural feature opens up numerous possibilities for medicinal chemists seeking to develop molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity of 1-(oxane-4-carbonyl)azetidine-3-carbonitrile to various biological targets, such as enzymes and receptors. These predictions have guided the design of analogs with improved potency and selectivity, aligning with the growing demand for targeted therapies.

In vitro studies have begun to elucidate the pharmacological profile of 1-(oxane-4-carbonyl)azetidine-3-carbonitrile. Initial investigations suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammatory diseases and cancer. The unique combination of structural features may contribute to its ability to modulate these pathways effectively. Furthermore, the compound's stability under various conditions makes it a suitable candidate for further preclinical development.

The synthesis of 1-(oxane-4-carbonyl)azetidine-3-carbonitrile presents both challenges and opportunities. While traditional synthetic routes have been explored, recent methodologies involving transition metal catalysis offer more efficient and sustainable pathways. These advancements not only improve yield but also minimize waste, aligning with the principles of green chemistry. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, fostering further research and development.

The role of 1-(oxane-4-carbonyl)azetidine-3-carbonitrile in medicinal chemistry is expected to expand as new research emerges. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. By integrating computational modeling with experimental validation, researchers can accelerate the discovery pipeline and bring novel therapeutics to patients more quickly.

Future directions for research on 1-(oxane-4-carbonyl)azetidine-3-carbonitrile may include exploring its potential as a prodrug or exploring its interactions with other therapeutic agents. The compound's structural versatility allows for modifications that could enhance its pharmacokinetic properties or enable synergistic effects when combined with other drugs. Such investigations hold promise for addressing complex diseases that require multifaceted therapeutic approaches.

In conclusion,1-(oxane-4-carbonyl)azetidine-3-carbonitrile (CAS No. 2034512-77-9) represents a compelling molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.